BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Spectroscopic Guide: 5-
(Pyrimidin-2-yl)pyrrolidin-2-one

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 5-(Pyrimidin-2-yl)pyrrolidin-2-one
Cat. No.: B12964573
Get Quote

Executive Summary & Structural Significance

5-(Pyrimidin-2-yl)pyrrolidin-2-one (CsHoNsO, MW: 163.18 g/mol ) represents a fusion of a
pharmacologically active

-lactam ring and an electron-deficient pyrimidine moiety.

» Chemical Role: It serves as a bioisostere for nicotine analogs (specifically norcotinine
derivatives) and a key intermediate in the synthesis of ATP-competitive kinase inhibitors.

 Structural Dynamics: The molecule possesses a chiral center at C5 of the pyrrolidinone ring.
The pyrimidine ring, attached at its C2 position, introduces significant electron-withdrawing
effects, deshielding the C5 proton and influencing the lactam's acidity.

Spectroscopic Profile (NMR, IR, MS)
Nuclear Magnetic Resonance (NMR) Analysis

The NMR spectrum is characterized by the distinct coupling pattern of the 2-substituted
pyrimidine ring (A2X system) and the diastereotopic protons of the lactam ring.
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Predicted H NMR Data (400 MHz, CDCIs)

Note: Chemical shifts (

) are derived from substituent additivity rules and analogous scaffolds (e.g., 5-phenyl-2-

pyrrolidinone).
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Predicted 13C NMR Data (100 MHz CDCIs)

Carbon Type Assignment
(ppm) yp .

Typical

C=0 (Lactam) 177.5 Cq
-lactam carbonyl.
Ipso carbon;

Pyr-C2 168.0 Cq deshielded by two N
atoms.

Pyr-C4, C6 157.5 CH -carbons of
pyrimidine.

Pyr-C5 1195 CH -carbon of pyrimidine.
Chiral center;

Lactam-C5 59.0 CH attached to
heterocycle.

Lactam-C3 29.5 CHz -to-carbonyl.

Lactam-C4 25.5 CH:2 -to-carbonyl.

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the lactam functionality and the aromatic heterocycle.

3200 — 3100 cm~*: N-H stretch (Broad, H-bonded).
e 3050 cm~1: C-H stretch (Aromatic/Pyrimidine).[1]
e 1690 — 1705 cm~1: C=0 stretch (Strong,

-lactam characteristic).

e 1580, 1430 cm~1: C=N/ C=C skeletal vibrations (Pyrimidine ring breathing).[1]
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Mass Spectrometry (MS)

lonization Mode: ESI+ (Electrospray lonization) or El (Electron Impact).[1]

e Molecular lon:

(ESI).[1]

» Fragmentation Pattern (EI/CID):

[¢]

m/z 163: Molecular ion (

).

[e]

m/z 135: Loss of CO (

); characteristic of cyclic ketones/lactams.

[e]

m/z 107: Loss of ethylene (retro-Diels-Alder-like fragmentation of the lactam).

o

m/z 79: Pyrimidin-2-yl cation (base peak in some high-energy spectra).

Structural Elucidation Logic (Diagram)

The following diagram illustrates the connectivity and key NMR coupling networks used to
validate the structure.

Protons H4/H6 (d)

Characteristic A2X System Proton H5 (t)
Pyrimidine Ring S~ao . L

(Electron Withdrawing) Attachment Point - ‘NQE \Correlanon (Proximity)

Ipso Carbon (C2) Tl

C5-C2 Bond ~168 ppm ~~o
Pyrrolidin-2-one Ring A VIR [V (Gt
H ethine

(Gamma-Lactam) Diastereotopic Protons — > Methylenes H3/(H4)(m)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/publication/326160309_SYNTHESIS_AND_CHARACTERIZATION_OF_SOME_NEW_PYRROLIDINE-25-DIONE_DERIVATIVES_USING_ANTHRANILIC_ACID
https://www.researchgate.net/publication/326160309_SYNTHESIS_AND_CHARACTERIZATION_OF_SOME_NEW_PYRROLIDINE-25-DIONE_DERIVATIVES_USING_ANTHRANILIC_ACID
https://www.benchchem.com/product/b12964573/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-guide-5-pyrimidin-2-yl-pyrrolidin-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12964573?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Structural connectivity showing the diagnostic NMR coupling networks between the
pyrimidine and lactam moieties.

Experimental Protocol: Synthesis & Validation
Synthesis Route (Representative)

e Precursors: 2-Cyanopyrimidine + Succinic Anhydride (via Grignard/Reduction) OR 4-Amino-
4-(pyrimidin-2-yl)butanoic acid cyclization.

o Standard Method: Radical alkylation of 2-pyrrolidinone is difficult; a more robust route
involves the cyclization of

-amino esters derived from pyrimidine aldehydes.

Sample Preparation for NMR

e Solvent Choice: Dissolve 5-10 mg of the compound in 0.6 mL of CDClIs (Chloroform-d) for
standard analysis.

o Note: If solubility is poor, use DMSO-ds. In DMSO, the NH proton will appear as a sharp
singlet around 8.0-8.5 ppm and may couple to H5.

o Reference: Calibrate to TMS (0.00 ppm) or residual solvent peak (CDCls: 7.26 ppm).
e Acquisition:

o Run standard 1H (16 scans).

o Run COSY (Correlation Spectroscopy) to confirm the H3-H4-H5 spin system.

o Run HSQC to assign carbons to protons.

Purity Check (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 um).

o Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).[1]
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e Detection: UV at 254 nm (strong pyrimidine absorption).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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